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molecular formula C14H14N2O3 B581950 5-benzyloxy-N-methyl-2-nitroaniline CAS No. 496837-94-6

5-benzyloxy-N-methyl-2-nitroaniline

Cat. No. B581950
CAS RN: 496837-94-6
M. Wt: 258.277
InChI Key: AECXJADMKJXBOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08940889B2

Procedure details

An aqueous solution of 40% methyl amine (82 mL, 0.94 mol) was added dropwise to a toluene solution (500 mL) of 2,4-difluoronitrobenzene (50.0 g, 0.31 mol) under ice cooling, and the mixture was stirred for 2 hours at 35 to 40° C. Water was added to the reaction solution, and toluene extraction was performed, followed by washing with water. The resulting organic layer was concentrated under reduced pressure until reduced to about half. Benzyl alcohol (65 mL, 0.63 mol), tetrabutyl ammonium hydrogen sulfate (10.7 g, 31.5 mmol), potassium carbonate (65.2 g, 0.47 mol) and water (5 mL) were added to the resulting solution, and the resulting mixture was heated under reflux for 4 hours. After the reaction solution was cooled, water (250 mL) was added thereto, and the mixture was stirred at 70° C. for 1 hour. The mixture was stirred under ice cooling for 30 minutes, and then precipitated crystals were collected by filtration. After the resulting crystals were washed with water, methanol (500 mL) was added. The mixture was heated under reflux for 30 minutes, and then stirred at 10° C. or less for 1 hour. Precipitated crystals were collected by filtration, and then washed with methanol (100 mL). The resulting crystals were dried at 50° C., thereby obtaining 76.9 g of an orange, powdery 5-benzyloxy-N-methyl-2-nitroaniline (yield: 95%).
Name
methyl amine
Quantity
82 mL
Type
reactant
Reaction Step One
Name
2,4-difluoronitrobenzene
Quantity
50 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Benzyl alcohol
Quantity
65 mL
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
65.2 g
Type
reactant
Reaction Step Two
Name
tetrabutyl ammonium hydrogen sulfate
Quantity
10.7 g
Type
catalyst
Reaction Step Two
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
5-benzyloxy-N-methyl-2-nitroaniline
Yield
95%

Identifiers

REACTION_CXSMILES
[CH3:1][NH2:2].F[C:4]1[CH:9]=[C:8](F)[CH:7]=[CH:6][C:5]=1[N+:11]([O-:13])=[O:12].[CH2:14]([OH:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C(=O)([O-])[O-].[K+].[K+]>S([O-])(O)(=O)=O.C([N+](CCCC)(CCCC)CCCC)CCC.O.C1(C)C=CC=CC=1>[CH2:14]([O:21][C:8]1[CH:7]=[CH:6][C:5]([N+:11]([O-:13])=[O:12])=[C:4]([CH:9]=1)[NH:2][CH3:1])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:3.4.5,6.7|

Inputs

Step One
Name
methyl amine
Quantity
82 mL
Type
reactant
Smiles
CN
Name
2,4-difluoronitrobenzene
Quantity
50 g
Type
reactant
Smiles
FC1=C(C=CC(=C1)F)[N+](=O)[O-]
Name
toluene
Quantity
500 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
Benzyl alcohol
Quantity
65 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Name
potassium carbonate
Quantity
65.2 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
tetrabutyl ammonium hydrogen sulfate
Quantity
10.7 g
Type
catalyst
Smiles
S(=O)(=O)(O)[O-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
water
Quantity
5 mL
Type
solvent
Smiles
O
Step Three
Name
water
Quantity
250 mL
Type
solvent
Smiles
O
Step Four
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
37.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
the mixture was stirred for 2 hours at 35 to 40° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
by washing with water
CONCENTRATION
Type
CONCENTRATION
Details
The resulting organic layer was concentrated under reduced pressure
TEMPERATURE
Type
TEMPERATURE
Details
the resulting mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 4 hours
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
After the reaction solution was cooled
STIRRING
Type
STIRRING
Details
the mixture was stirred at 70° C. for 1 hour
Duration
1 h
STIRRING
Type
STIRRING
Details
The mixture was stirred under ice cooling for 30 minutes
Duration
30 min
CUSTOM
Type
CUSTOM
Details
precipitated crystals
FILTRATION
Type
FILTRATION
Details
were collected by filtration
WASH
Type
WASH
Details
After the resulting crystals were washed with water, methanol (500 mL)
ADDITION
Type
ADDITION
Details
was added
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 30 minutes
Duration
30 min
STIRRING
Type
STIRRING
Details
stirred at 10° C. or less for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Precipitated crystals
FILTRATION
Type
FILTRATION
Details
were collected by filtration
WASH
Type
WASH
Details
washed with methanol (100 mL)
CUSTOM
Type
CUSTOM
Details
The resulting crystals were dried at 50° C.

Outcomes

Product
Details
Reaction Time
 2 h
Name
5-benzyloxy-N-methyl-2-nitroaniline
Type
product
Smiles
C(C1=CC=CC=C1)OC=1C=CC(=C(NC)C1)[N+](=O)[O-]
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.